Cas no 62916-43-2 (Pyridine, 2,4-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: Pyridine, 2,4-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 62916-43-2
• MF: C₁₉H₁₇NO₄S₂
• MW: 387.472582578659
• CID: 428864
• PubChem ID: 12334889
• Update Time: 2025-04-19

Pyridine, 2,4-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,4-bis[(4-methylphenyl)sulfonyl]-
• 2,4-bis-(4-methylphenyl)sulfonylpyridine
• DTXSID70491128
• 62916-43-2
• 2,4-Bis(4-methylbenzene-1-sulfonyl)pyridine

• Inchi： 1S/C19H17NO4S2/c1-14-3-7-16(8-4-14)25(21,22)18-11-12-20-19(13-18)26(23,24)17-9-5-15(2)6-10-17/h3-13H,1-2H3
• InChI Key： LUBBKEQQBIHOMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=CN=C(C=1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 387.06001
• Monoisotopic Mass: 387.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 81.17